6-Hydroxyquinoline-2-carboxylic acid
Overview
Description
6-Hydroxyquinoline-2-carboxylic acid is a compound that belongs to the class of organic compounds known as hydroquinolones . These are compounds containing a hydrogenated quinoline bearing a ketone group . It is used as an intermediate in synthetic chemistry .
Synthesis Analysis
The synthesis of 8-Hydroxyquinoline derivatives has been extensively studied . The yield of the synthesis process can vary depending on the specific conditions and reactants used .
Molecular Structure Analysis
The molecular formula of 6-Hydroxyquinoline-2-carboxylic acid is C10H7NO3 . Its average mass is 189.167 Da and its monoisotopic mass is 189.042587 Da .
Chemical Reactions Analysis
8-Hydroxyquinoline derivatives, which are similar to 6-Hydroxyquinoline-2-carboxylic acid, have been found to exhibit a wide range of biological activities . They can bind to a diverse range of targets with high affinities, thus benefiting the discovery of novel bioactive agents .
Scientific Research Applications
Neurobiology
“4-Hydroxyquinoline-2-carboxylic acid” is used as an intermediate in synthetic chemistry and has applications as an antiexcitotoxic and anticonvulsant, potentially useful in therapy for certain neurobiological disorders .
Pharmacology
Derivatives of “8-Hydroxyquinoline” have a wide range of pharmacological applications, such as iron-chelators for neuroprotection, anticancer agents, inhibitors of 2OG-dependent enzymes, chelators of metalloproteins, anti-HIV agents, antifungal agents, antileishmanial agents, antischistosomal agents, mycobacterium tuberculosis inhibitors, and botulinum neurotoxin inhibitors .
Cancer Research
Some “8-hydroxyquinoline” derivatives have shown promising antiproliferative potency and high selectivity toward ovarian cancer cells .
Biochemistry
“8-hydroxyquinoline-2-carboxylic acid (8-HQA)” has been found in high concentrations in the gut of Noctuid larvae and is proposed to act as a siderophore .
Mechanism of Action
Target of Action
The primary targets of 6-Hydroxyquinoline-2-carboxylic acid are 2-Oxoglutarate (2OG) and iron-dependent oxygenases . These are considered to be promising therapeutic biotargets for various human diseases .
Mode of Action
6-Hydroxyquinoline-2-carboxylic acid interacts with its targets by inhibiting the 2OG oxygenase subfamilies, which include nucleic acid demethylases and γ-butyrobetaine hydroxylase . It has been validated as a cell-active inhibitor of 2OG-dependent histone lysine demethylases (KDM) and an inhibitor of fat mass and obesity-associated protein (FTO), a 2OG-dependent N-methyl nucleic acid demethylase .
Biochemical Pathways
The affected biochemical pathways involve the inhibition of 2OG-dependent enzymes in epigenetic processes . The inhibition of these enzymes by 6-Hydroxyquinoline-2-carboxylic acid can lead to changes in gene expression and other downstream effects.
Pharmacokinetics
It’s worth noting that similar compounds, such as 5-carboxy-8-hydroxyquinoline (iox1), have been reported to suffer from low cell permeability , which could impact the bioavailability of 6-Hydroxyquinoline-2-carboxylic acid.
Result of Action
The molecular and cellular effects of 6-Hydroxyquinoline-2-carboxylic acid’s action primarily involve changes in gene expression due to its inhibition of 2OG-dependent enzymes . This can have a variety of downstream effects, potentially influencing numerous biological processes.
Safety and Hazards
properties
IUPAC Name |
6-hydroxyquinoline-2-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7NO3/c12-7-2-4-8-6(5-7)1-3-9(11-8)10(13)14/h1-5,12H,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KVQARDYXZJGMFU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC(=N2)C(=O)O)C=C1O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40537289 | |
Record name | 6-Hydroxyquinoline-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40537289 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
75434-18-3 | |
Record name | 6-Hydroxyquinoline-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40537289 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-hydroxyquinoline-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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